![molecular formula C16H21NO6 B6283898 ethyl 2-(2-{[(tert-butoxy)carbonyl]amino}-6-methoxyphenyl)-2-oxoacetate CAS No. 912669-18-2](/img/no-structure.png)
ethyl 2-(2-{[(tert-butoxy)carbonyl]amino}-6-methoxyphenyl)-2-oxoacetate
Description
Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound 'ethyl 2-(2-{[(tert-butoxy)carbonyl]amino}-6-methoxyphenyl)-2-oxoacetate' involves the protection of the amine group, followed by the synthesis of the key intermediate, 2-(2-{[(tert-butoxy)carbonyl]amino}-6-methoxyphenyl)-2-oxoacetic acid, which is then esterified with ethanol to obtain the final product.", "Starting Materials": [ "4-methoxy-2-nitroaniline", "tert-butyl chloroformate", "sodium hydride", "ethyl acetate", "ethanol" ], "Reaction": [ "Protection of the amine group of 4-methoxy-2-nitroaniline with tert-butyl chloroformate to obtain N-tert-butoxycarbonyl-4-methoxy-2-nitroaniline", "Reduction of the nitro group using sodium hydride to obtain 2-amino-4-methoxyaniline", "Synthesis of the key intermediate, 2-(2-{[(tert-butoxy)carbonyl]amino}-6-methoxyphenyl)-2-oxoacetic acid, by reacting 2-amino-4-methoxyaniline with tert-butyl 2-(2-formylphenyl)-2-oxoacetate in the presence of a base such as sodium hydride", "Esterification of 2-(2-{[(tert-butoxy)carbonyl]amino}-6-methoxyphenyl)-2-oxoacetic acid with ethanol in the presence of a catalyst such as sulfuric acid to obtain the final product, ethyl 2-(2-{[(tert-butoxy)carbonyl]amino}-6-methoxyphenyl)-2-oxoacetate" ] } | |
CAS No. |
912669-18-2 |
Molecular Formula |
C16H21NO6 |
Molecular Weight |
323.3 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
